Cas no 1805181-30-9 (Ethyl 3-bromomethyl-5-cyano-2-(difluoromethyl)phenylacetate)

• Product Name: Ethyl 3-bromomethyl-5-cyano-2-(difluoromethyl)phenylacetate
• CAS No: 1805181-30-9
• MF: C₁₃H₁₂BrF₂NO₂
• MW: 332.140689849854
• CID: 4945812
• Update Time: 2025-06-08

Ethyl 3-bromomethyl-5-cyano-2-(difluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromomethyl-5-cyano-2-(difluoromethyl)phenylacetate

• Inchi： 1S/C13H12BrF2NO2/c1-2-19-11(18)5-9-3-8(7-17)4-10(6-14)12(9)13(15)16/h3-4,13H,2,5-6H2,1H3
• InChI Key： ULNZUSWBRKRZQV-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C#N)=CC(CC(=O)OCC)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 356
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-bromomethyl-5-cyano-2-(difluoromethyl)phenylacetate

Ethyl 3-bromomethyl-5-cyano-2-(difluoromethyl)phenylacetate (CAS No. 1805181-30-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-bromomethyl-5-cyano-2-(difluoromethyl)phenylacetate (CAS No. 1805181-30-9) is a highly versatile and significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique structural features, has garnered considerable attention in recent years due to its utility in the development of novel therapeutic agents. The presence of both bromomethyl and cyano functional groups, coupled with the difluoromethyl moiety, makes it a valuable building block for constructing complex molecular architectures.

The bromomethyl group at the third position of the phenyl ring provides a reactive site for further functionalization, enabling the introduction of various pharmacophores. This reactivity is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in modern drug discovery. The cyano group at the fifth position introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating further chemical transformations. Additionally, the difluoromethyl group at the second position is known for its ability to modulate metabolic stability and binding affinity, making it a preferred choice in medicinal chemistry.

In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors targeting various biological pathways. Ethyl 3-bromomethyl-5-cyano-2-(difluoromethyl)phenylacetate has emerged as a critical intermediate in this endeavor. For instance, studies have demonstrated its utility in synthesizing potent inhibitors of kinases and other enzyme targets involved in cancer and inflammatory diseases. The structural motifs present in this compound have been leveraged to design molecules with improved selectivity and reduced side effects.

One notable application of Ethyl 3-bromomethyl-5-cyano-2-(difluoromethyl)phenylacetate is in the synthesis of small-molecule kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By incorporating this intermediate into drug candidates, researchers have been able to develop inhibitors that exhibit high binding affinity and selectivity towards specific kinases. These inhibitors have shown promising results in preclinical studies, paving the way for their translation into clinical trials.

Furthermore, Ethyl 3-bromomethyl-5-cyano-2-(difluoromethyl)phenylacetate has found utility in the development of antiviral agents. The unique structural features of this compound allow for the creation of molecules that can interact with viral enzymes and disrupt their replication cycle. Recent research has highlighted its role in synthesizing inhibitors targeting viral proteases and polymerases, which are essential for viral replication. These findings underscore the compound's potential as a starting point for developing novel antiviral therapies.

The synthetic versatility of Ethyl 3-bromomethyl-5-cyano-2-(difluoromethyl)phenylacetate cannot be overstated. Its ability to undergo multiple transformations while retaining key functional groups makes it an invaluable tool for synthetic chemists. For example, the bromomethyl group can be readily converted into other functional groups such as alcohols, amines, and thiols through nucleophilic substitution reactions. Similarly, the cyano group can be reduced to an amine or converted to a carboxylic acid under appropriate conditions.

Recent advancements in green chemistry have also highlighted the importance of sustainable synthetic methodologies. Ethyl 3-bromomethyl-5-cyano-2-(difluoromethyl)phenylacetate has been utilized in processes that minimize waste and reduce hazardous byproducts. For instance, catalytic hydrogenation techniques have been employed to convert the cyano group into an amine without generating toxic waste streams. Such innovations align with global efforts to promote environmentally friendly chemical synthesis.

The pharmacokinetic properties of compounds derived from Ethyl 3-bromomethyl-5-cyano-2-(difluoromethyl)phenylacetate have been extensively studied to optimize their bioavailability and therapeutic efficacy. The presence of fluorine atoms is known to enhance metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450 oxidases. This property is particularly advantageous for drugs that require prolonged circulation times to achieve their desired therapeutic effect.

In conclusion, Ethyl 3-bromomethyl-5-cyano-2-(difluoromethyl)phenylacetate (CAS No. 1805181-30-9) represents a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features enable its use in diverse applications ranging from kinase inhibition to antiviral therapy. The ongoing research into its synthetic pathways and pharmacological properties continues to expand its utility across multiple therapeutic areas. As pharmaceutical science advances, compounds like Ethyl 3-bromomethyl-5-cyano-2-(difluoromethyl)phenylacetate will undoubtedly play an increasingly pivotal role in drug discovery and development.